Microwave-assisted chemoselective transamidation of secondary amides by selective N–C(O) bond cleavage under catalyst, additive and solvent-free conditions†
Chemical Communications Pub Date: 2023-11-09 DOI: 10.1039/D3CC04128J
Abstract
A microwave-assisted, highly chemoselective protocol has been developed for the transamidation of tert-butyloxycarbonyl (Boc) activated secondary carboxamides with amines. Under non-conventional microwave techniques, the reactions were achieved under catalyst, additive, promoter and solvent-free conditions. The transamidation of a structurally diverse set of amides and amines was accomplished in good to excellent yields. The salient features of the developed methodology include a simple operation, broad substrate scope, functional group tolerance, practicality, and the scalability.
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Journal Name：Chemical Communications
Research Products
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Benzenediazonium,chloride (1:1)
CAS no.: 100-34-5
